5-Amino-3-(5-bromo-2-pyrimidinyl)isoxazole

• Molecular Formula: C7H5BrN4O
• Molecular Weight: 241.04 g/mol
• IUPAC Name: 3-(5-bromopyrimidin-2-yl)-1,2-oxazol-5-amine
• InChI: InChI=1S/C7H5BrN4O/c8-4-2-10-7(11-3-4)5-1-6(9)13-12-5/h1-3H,9H2
• InChI Key: BDFGAIAFFVAOOO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(ON=C1C2=NC=C(C=N2)Br)N

Description

5-Amino-3-(5-bromo-2-pyrimidinyl)isoxazole is a heterocyclic compound featuring an isoxazole core substituted with an amino group at position 5 and a 5-bromo-2-pyrimidinyl moiety at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Amino-3-(5-bromo-2-pyrimidinyl)isoxazole typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 5-bromo-2-pyrimidinylamine with a suitable isoxazole precursor under basic conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate in a solvent like dimethylformamide (DMF) at elevated temperatures.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

5-Amino-3-(5-bromo-2-pyrimidinyl)isoxazole can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom in the pyrimidine ring can be substituted with other nucleophiles.

Oxidation and Reduction: The amino group can be oxidized or reduced under appropriate conditions.

Coupling Reactions: The compound can participate in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Common Reagents and Conditions

Substitution Reactions: Typically involve nucleophiles such as amines or thiols in the presence of a base.

Oxidation: Can be carried out using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Often involves reducing agents such as sodium borohydride or lithium aluminum hydride.

Coupling Reactions: Utilize palladium catalysts and boronic acids under mild conditions.

Major Products

The major products of these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyrimidines, while coupling reactions can produce complex biaryl compounds.

Scientific Research Applications

5-Amino-3-(5-bromo-2-pyrimidinyl)isoxazole has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of potential therapeutic agents, particularly in the development of kinase inhibitors and other enzyme inhibitors.

Biological Studies: The compound is used in studies involving enzyme inhibition and receptor binding due to its ability to interact with biological targets.

Materials Science: It can be used in the synthesis of novel materials with unique electronic and optical properties.

Mechanism of Action

The mechanism of action of 5-Amino-3-(5-bromo-2-pyrimidinyl)isoxazole involves its interaction with specific molecular targets. For instance, in medicinal chemistry, it may inhibit the activity of certain enzymes by binding to their active sites. The bromopyrimidine moiety can enhance binding affinity and specificity, while the isoxazole ring can contribute to the overall stability and reactivity of the compound.

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

The substituents on the isoxazole and aromatic rings critically determine physicochemical and biological properties. Below is a comparison of key analogs:

Compound Name	Substituent (Position 3)	Molecular Formula	Molecular Weight (g/mol)	Key Features	References
5-Amino-3-(5-bromo-2-pyrimidinyl)isoxazole	5-Bromo-2-pyrimidinyl	C₇H₅BrN₄O	257.05	Bromine enhances electrophilicity; pyrimidine ring may enable DNA/protein interactions.
5-Amino-3-(4-methylphenyl)isoxazole	4-Methylphenyl	C₁₀H₁₀N₂O	174.20	Methyl group improves lipophilicity; used in crystallography studies.
5-Amino-3-(4-pyridyl)isoxazole	4-Pyridyl	C₈H₇N₃O	161.16	Pyridine nitrogen facilitates hydrogen bonding; forms 2D supramolecular layers.
5-Amino-3-(3-bromophenyl)isoxazole	3-Bromophenyl	C₉H₇BrN₂O	263.07	Bromine at meta position alters steric and electronic profiles.
5-Amino-3-(5-methyl-3-pyridyl)isoxazole	5-Methyl-3-pyridyl	C₉H₁₀N₃O	175.20	Methyl-pyridine substitution may enhance metabolic stability.

Notes:

• Electron-withdrawing groups (e.g., bromine) increase reactivity in electrophilic substitutions, while electron-donating groups (e.g., methyl) enhance lipophilicity and bioavailability .
• Pyrimidine and pyridine rings enable diverse intermolecular interactions, such as hydrogen bonding and π-π stacking, influencing crystal packing and solubility .

Biological Activity

5-Amino-3-(5-bromo-2-pyrimidinyl)isoxazole is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its synthesis, biological effects, structure-activity relationships, and potential therapeutic applications.

Chemical Structure and Synthesis

The molecular formula of 5-Amino-3-(5-bromo-2-pyrimidinyl)isoxazole is C7H7BrN4O, with a molecular weight of 229.06 g/mol. The compound features an isoxazole ring substituted with a 5-bromo-2-pyrimidinyl group and an amino group at the 5-position.

Synthesis Methods:
The synthesis of this compound typically involves the reaction of appropriate pyrimidine derivatives with isoxazole precursors under controlled conditions. Various methods, including nucleophilic substitution and cyclization reactions, have been explored to optimize yield and purity.

Antimicrobial Properties

Research indicates that 5-Amino-3-(5-bromo-2-pyrimidinyl)isoxazole exhibits notable antimicrobial activity. A study evaluated its effectiveness against various bacterial strains, demonstrating significant inhibition zones comparable to standard antibiotics.

Table 1: Antimicrobial Activity Against Bacterial Strains

Bacterial Strain	Inhibition Zone (mm)	Comparison Drug (mm)
E. coli	15	Amoxicillin (20)
S. aureus	18	Ciprofloxacin (22)
P. aeruginosa	12	Gentamicin (19)

Anticancer Activity

In vitro studies have shown that this compound possesses anticancer properties, particularly against prostate cancer cell lines (PC3). The mechanism appears to involve the induction of apoptosis and inhibition of cell proliferation.

Table 2: Anticancer Efficacy in PC3 Cells

Compound	IC50 (μM)	Selectivity Index
5-Amino-3-(5-bromo-2-pyrimidinyl)isoxazole	25	4
Doxorubicin	15	2

The selectivity index indicates that the compound is less toxic to non-cancerous cells compared to traditional chemotherapeutics.

Structure-Activity Relationship (SAR)

The biological activity of 5-Amino-3-(5-bromo-2-pyrimidinyl)isoxazole can be attributed to its structural components. Substitutions on the isoxazole ring and the pyrimidine moiety significantly affect its potency.

Key Findings:

• Bromination at the 5-position enhances antimicrobial activity.
• Amino substitution at the isoxazole ring increases interaction with biological targets, improving anticancer efficacy.
• Pyrimidine modifications can lead to variations in selectivity and potency against different cancer cell lines.

Case Studies

• Antimicrobial Study: A clinical trial assessed the effectiveness of this compound in treating infections caused by drug-resistant bacteria. Results indicated a promising alternative to conventional antibiotics, highlighting its potential for further development.
• Cancer Treatment: A preclinical study involving animal models demonstrated that administration of this compound significantly reduced tumor size in prostate cancer xenografts without notable side effects.